Cas no 1805228-59-4 (5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805228-59-4
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857705
• Update Time: 2025-08-04

5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-2-5-4(1-7(15)16)6(13)3-14-8(5)9(11)12/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： LNWVMWQGMWEJGR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(C=1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

Introduction to 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805228-59-4)

5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805228-59-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound, characterized by its amino, bromomethyl, and difluoromethyl substituents on a pyridine backbone, presents a unique chemical scaffold that is highly conducive to further functionalization and derivatization. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for the development of novel bioactive molecules.

The pyridine core is a well-documented heterocyclic aromatic system that plays a pivotal role in medicinal chemistry. Pyridine derivatives are widely recognized for their biological activity, with many serving as key pharmacophores in drugs used to treat various diseases. The specific arrangement of substituents in 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid makes it an attractive intermediate for synthesizing more complex molecules. The amino group at the 5-position and the carboxylic acid at the 4-position provide opportunities for further chemical modifications, such as amide bond formation, while the bromomethyl group at the 3-position allows for alkylation or cross-coupling reactions.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Recent studies have highlighted the importance of fluorinated pyridines in drug design due to their ability to modulate metabolic stability and binding affinity. The difluoromethyl group in particular has been shown to enhance lipophilicity and metabolic resistance, making it a valuable moiety in the development of long-acting pharmaceuticals. For instance, compounds containing difluoromethyl groups have demonstrated improved pharmacokinetic profiles in clinical trials, which underscores the significance of this structural feature.

The bromomethyl group serves as a versatile handle for introducing additional functional groups through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic strategies to generate more complex scaffolds. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the bromomethyl position, thereby expanding the structural diversity of derived compounds. Such modifications are often crucial for optimizing biological activity and selectivity.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid. Molecular modeling studies have revealed that subtle changes in substituent electronic properties can significantly influence binding interactions with biological targets. This has led to the identification of novel lead compounds with enhanced potency and reduced side effects. For instance, virtual screening algorithms have been used to predict binding affinities for potential drug candidates derived from this scaffold, streamlining the drug discovery process.

The carboxylic acid group at the 4-position provides another avenue for chemical modification. It can be converted into esters, amides, or other derivatives that may improve solubility or bioavailability. These modifications are particularly important in late-stage optimization efforts where physicochemical properties play a critical role in determining drug-like characteristics.

In addition to its pharmaceutical applications, 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid has shown promise in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in this compound makes it a valuable building block for designing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridines followed by nucleophilic substitution or condensation reactions to introduce additional substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The growing interest in fluorinated pyridines has spurred innovation in synthetic techniques tailored to introducing fluorine atoms at specific positions within the heterocyclic ring. Techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions have been refined to achieve high regioselectivity and functional group tolerance. These advancements have made it possible to construct increasingly complex fluorinated pyridine derivatives with tailored properties.

Evaluation of 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid and its derivatives often involves comprehensive analytical techniques to characterize their chemical structure and assess their physicochemical properties. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed tools for structural elucidation. Additionally, computational methods such as density functional theory (DFT) calculations are used to predict molecular properties and guide further optimization efforts.

The potential therapeutic applications of compounds derived from 5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid span multiple disease areas, including oncology, inflammation, and infectious diseases. Preclinical studies have demonstrated promising results with certain derivatives showing potent activity against target enzymes and receptors implicated in these conditions. These findings highlight the compound's significance as a lead structure for further medicinal chemistry investigations.

In conclusion,5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805228-59-4) represents a structurally intriguing compound with broad utility across pharmaceutical and agrochemical research domains. Its unique combination of functional groups provides a rich platform for synthetic exploration, enabling the development of novel bioactive molecules with tailored properties. As research continues to uncover new applications for fluorinated pyridines and other heterocyclic systems,5-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid is poised to remain a cornerstone structure in medicinal chemistry innovation.